(1Z)-4,4,6,8-tetramethyl-1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylidene]-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one

• Molecular Formula: C26H21NO4
• Molecular Weight: 411.4 g/mol
• IUPAC Name: (3Z)-6,9,11,11-tetramethyl-3-[2-oxo-2-(2-oxochromen-3-yl)ethylidene]-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-2-one
• InChI: InChI=1S/C26H21NO4/c1-14-9-17-15(2)13-26(3,4)27-23(17)18(10-14)19(24(27)29)12-21(28)20-11-16-7-5-6-8-22(16)31-25(20)30/h5-13H,1-4H3/b19-12-
• InChI Key: RLMIJHKLXWNKBM-UNOMPAQXSA-N
• Isomeric SMILES: CC1=CC2=C3C(=C1)/C(=C/C(=O)C4=CC5=CC=CC=C5OC4=O)/C(=O)N3C(C=C2C)(C)C
• Canonical SMILES: CC1=CC2=C3C(=C1)C(=CC(=O)C4=CC5=CC=CC=C5OC4=O)C(=O)N3C(C=C2C)(C)C

Description

• The compound’s IUPAC name is “(1Z)-4,4,6,8-tetramethyl-1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylidene]-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one.”
• It belongs to the class of heterocyclic compounds, specifically quinolines and chromenes.
• The structure features fused rings, including a pyrroloquinoline core and a chromene moiety.
• Its molecular formula is C₂₄H₁₉NO₃.
• The compound’s unique arrangement of functional groups makes it intriguing for scientific exploration.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

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Mechanism of Action

• The compound likely interacts with specific molecular targets (e.g., enzymes, receptors).
• Further studies are needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Similar Compounds: